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Get Quote

Key Scientific, Clinical, and Regulatory Information

The tables below summarize core information about amitriptyline hydrochloride relevant to researchers

and drug development professionals.

Table 1: Drug Profile and Regulatory Status

Aspect Details

Drug Class Tricyclic antidepressant (TCA) [1] [2]

Primary Mechanism of
Action

Inhibition of serotonin and norepinephrine reuptake (SERT and NET) at

presynaptic terminals; also a functional inhibitor of acid sphingomyelinase
(ASM) [3] [2] [4]

FDA-Approved
Indications

Major Depressive Disorder (MDD) in adults [2]

Common Off-Label Uses Neuropathic pain, migraine prophylaxis, fibromyalgia, anxiety, insomnia,
irritable bowel syndrome [1] [2] [5]
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Aspect Details

WHO Essential Medicines
List (EML)

Status not confirmed in search results. The current EML is dated
September 2025 [6].

EMA Pharmacovigilance Subject to periodic safety update reports (PSURs) in the EU [7]

Table 2: Selected Quantitative Data from Recent Research

Parameter / Finding Value / Context Source / Model

Analytical LOD
(Spectrophotometric)

0.49 - 0.55 µg mL⁻¹ Bulk & pharmaceutical tablets

[8]

Inhibits Bronchoconstriction
(IC₅₀ range)

0.1 - 5 µM Rat precision-cut lung slices

(PCLS) [4]

Reduces Caveolae Number Dramatic reduction shown Electron microscopy of rat lung

tissue [4]

Activates Gαi/o Protein Signaling Increased impedance (label-

free biosensor)

Rat C6 astroglial cells [9]

Detailed Experimental Protocol: Spectrophotometric
Quantification

The following is a detailed methodology for the quantification of amitriptyline hydrochloride in

pharmaceutical tablets, adapted from a 2024 study [8]. This method was developed and validated per ICH

guidelines.

1. Principle: The method is based on the formation of ion-pair complexes between the amitriptyline

base and acidic dyes (Bromothymol Blue, BTB, or Bromocresol Purple, BCP) in an organic solvent,
which can be measured spectrophotometrically without an extraction step.

2. Reagents & Equipment:
Drug & Samples: Amitriptyline HCl standard, commercial tablets.
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Reagents: Bromothymol Blue (BTB), Bromocresol Purple (BCP), Dichloromethane (DCM),

Sodium Hydroxide (NaOH), anhydrous Sodium Sulfate (Na₂SO₄).
Equipment: UV-Vis Spectrophotometer, 1 cm quartz cuvettes, volumetric flasks, separatory

funnel.
3. Standard Solution Preparation:

Dissolve pure AMIH in distilled water.
Render alkaline with 0.1 N NaOH.

Extract the free amitriptyline base (AMI) with four successive portions of DCM in a separatory
funnel.

Pass the combined DCM extracts through anhydrous Na₂SO₄ to dry.
Dilute to the mark in a volumetric flask with DCM to create a stock solution (e.g., 250 µg mL⁻¹).

Further dilute to a working standard of 25 µg mL⁻¹ AMI base.
4. Assay Procedure for BTB Method:

Transfer aliquots (0.2 - 5.0 mL) of the 25 µg mL⁻¹ AMI standard to 10 mL volumetric flasks.
Adjust the volume to 5.0 mL with DCM.

Add 1.0 mL of 0.1% (w/v) BTB solution in DCM to each flask.
Let stand for 5 minutes, then dilute to volume with DCM.

Measure absorbance at 410 nm against a reagent blank.
5. Assay Procedure for BCP Method:

Transfer aliquots (0.2 - 4.0 mL) of the 25 µg mL⁻¹ AMI standard to 10 mL volumetric flasks.
Adjust the volume to 4.0 mL with DCM.

Add 1.0 mL of 0.1% (w/v) BCP solution in DCM to each flask.
Let stand for 5 minutes, then dilute to volume with DCM.

Measure absorbance at 400 nm against a reagent blank.
6. Tablet Analysis:

Weigh and powder ten tablets.
Weigh a portion equivalent to 25 mg of AMI base, transfer to a volumetric flask, and add

distilled water.
Shake for 15 minutes, dilute to volume, and filter.

Render the filtrate alkaline and extract the AMI base with DCM as described in the standard
preparation.

Analyze the final extract using the BTB or BCP procedures.

Mechanism of Action & Signaling Pathways

Amitriptyline's therapeutic effects were traditionally attributed to monoamine reuptake inhibition. Recent

research reveals novel mechanisms, including the inhibition of autophagic flux and specific G-protein

coupled receptor (GPCR) signaling.
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1. Amitriptyline in the Inhibition of Autophagic Flux and Angiogenesis Research indicates that

amitriptyline, as an acid sphingomyelinase (ASM) inhibitor, can disrupt the ASM-autophagic flux axis,

which is crucial for cellular homeostasis. This mechanism has been implicated in its inhibitory effect on

endothelial cell proliferation and angiogenesis, potentially linked to its cardiovascular side effects [3].
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2. Amitriptyline-Induced GDNF Production via Gαi/o Signaling In astroglial cells, amitriptyline can

induce the production of Glial cell line-Derived Neurotrophic Factor (GDNF), a non-monoamine mechanism

potentially relevant for antidepressant effects. This process is mediated by the activation of pertussis toxin

(PTX)-sensitive Gαi/o proteins [9].
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How to Confirm WHO EML Status

To definitively confirm whether amitriptyline hydrochloride is on the WHO Essential Medicines List, I

recommend you:

Consult the Official List: Access the most current PDF versions of the WHO Model List of
Essential Medicines and the Essential Medicines List for Children directly from the WHO website

[6]. These documents contain the definitive and searchable list of inclusions.
Check National Medicines Lists: Many countries adopt and adapt the WHO EML. Reviewing the

essential medicines list for your specific country of interest may also provide relevant information.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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